Cas no 392291-11-1 (3,4,5-trimethoxy-N-(5-{(phenylcarbamoyl)methylsulfanyl}-1,3,4-thiadiazol-2-yl)benzamide)

• Product Name: 3,4,5-trimethoxy-N-(5-{(phenylcarbamoyl)methylsulfanyl}-1,3,4-thiadiazol-2-yl)benzamide
• CAS No: 392291-11-1
• MF: C₂₀H₂₀N₄O₅S₂
• MW: 460.526601791382
• CID: 6420502
• PubChem ID: 3560753
• Update Time: 2025-05-24

3,4,5-trimethoxy-N-(5-{(phenylcarbamoyl)methylsulfanyl}-1,3,4-thiadiazol-2-yl)benzamide Chemical and Physical Properties

Names and Identifiers

• 3,4,5-trimethoxy-N-(5-{(phenylcarbamoyl)methylsulfanyl}-1,3,4-thiadiazol-2-yl)benzamide
• 3,4,5-trimethoxy-N-(5-((2-oxo-2-(phenylamino)ethyl)thio)-1,3,4-thiadiazol-2-yl)benzamide
• Benzamide, 3,4,5-trimethoxy-N-[5-[[2-oxo-2-(phenylamino)ethyl]thio]-1,3,4-thiadiazol-2-yl]-
• F0417-0068
• 392291-11-1
• Oprea1_157211
• AKOS024576568
• 3,4,5-trimethoxy-N-(5-{[(phenylcarbamoyl)methyl]sulfanyl}-1,3,4-thiadiazol-2-yl)benzamide
• N-[5-(2-anilino-2-oxoethyl)sulfanyl-1,3,4-thiadiazol-2-yl]-3,4,5-trimethoxybenzamide

• Inchi： 1S/C20H20N4O5S2/c1-27-14-9-12(10-15(28-2)17(14)29-3)18(26)22-19-23-24-20(31-19)30-11-16(25)21-13-7-5-4-6-8-13/h4-10H,11H2,1-3H3,(H,21,25)(H,22,23,26)
• InChI Key： WAQKFRDZRWXJCV-UHFFFAOYSA-N
• SMILES： S1C(=NN=C1NC(C1C=C(C(=C(C=1)OC)OC)OC)=O)SCC(NC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 460.08751210g/mol
• Monoisotopic Mass: 460.08751210g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 31
• Rotatable Bond Count: 9
• Complexity: 582
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 165Ų

Experimental Properties

• Density: 1.42±0.1 g/cm3(Predicted)
• pka: 6.97±0.50(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzamides

Additional information on 3,4,5-trimethoxy-N-(5-{(phenylcarbamoyl)methylsulfanyl}-1,3,4-thiadiazol-2-yl)benzamide

A Comprehensive Overview of 3,4,5-Trimethoxy-N-(5-{(Phenylcarbamoyl)Methylsulfanyl}-1,3,4-Thiadiazol-2-yl)Benzamide (CAS No. 392291-11-1)

3,4,5-Trimethoxy-N-(5-{(phenylcarbamoyl)methylsulfanyl}-1,3,4-thiadiazol-2-yl)benzamide (CAS No. 392291-11-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural features and potential applications. This compound belongs to the class of benzamide derivatives, which are widely studied for their bioactive properties. The presence of a 1,3,4-thiadiazole ring and trimethoxybenzene moiety in its structure makes it a promising candidate for further exploration in drug discovery and development.

In recent years, the scientific community has shown growing interest in heterocyclic compounds like 3,4,5-trimethoxy-N-(5-{(phenylcarbamoyl)methylsulfanyl}-1,3,4-thiadiazol-2-yl)benzamide due to their versatility in medicinal chemistry. Researchers are particularly intrigued by its potential as a kinase inhibitor or enzyme modulator, which aligns with current trends in targeted therapy for chronic diseases. The compound's sulfanyl linkage and carbamoyl group further enhance its ability to interact with biological targets, making it a subject of ongoing studies in computational chemistry and molecular docking simulations.

The synthesis of CAS 392291-11-1 involves multi-step organic reactions that highlight the compound's complex architecture. Key steps typically include the formation of the 1,3,4-thiadiazole core, followed by sequential functionalization with trimethoxybenzoyl and phenylcarbamoylmethylsulfanyl groups. This synthetic pathway has been optimized to improve yield and purity, addressing common challenges in the preparation of such multifunctional molecules. Recent publications have discussed novel catalytic methods that could streamline the production of this compound while reducing environmental impact.

From a pharmacological perspective, 3,4,5-trimethoxy-N-(5-{(phenylcarbamoyl)methylsulfanyl}-1,3,4-thiadiazol-2-yl)benzamide exhibits interesting physicochemical properties that influence its bioavailability and metabolic stability. Its logP value and hydrogen bonding capacity suggest moderate membrane permeability, a crucial factor for drug candidates. These characteristics have prompted investigations into its potential as a lead compound for treating conditions where cell signaling pathways require modulation, reflecting current pharmaceutical industry priorities.

Analytical characterization of 392291-11-1 employs advanced techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods confirm the compound's structural integrity and purity while providing valuable data for structure-activity relationship (SAR) studies. The growing availability of high-throughput screening platforms has facilitated more efficient evaluation of this compound's biological activity against various targets, accelerating the drug discovery process.

In the context of green chemistry initiatives, researchers are exploring sustainable approaches to synthesize 3,4,5-trimethoxy-N-(5-{(phenylcarbamoyl)methylsulfanyl}-1,3,4-thiadiazol-2-yl)benzamide. Recent developments include the use of biocatalysts and microwave-assisted synthesis, which align with industry demands for environmentally friendly production methods. These innovations address frequently searched topics in chemical research databases, demonstrating the compound's relevance to contemporary scientific discourse.

The intellectual property landscape surrounding CAS No. 392291-11-1 reveals several patents covering its synthesis methods and potential therapeutic applications. This legal protection indicates commercial interest in the compound and its derivatives, particularly in pharmaceutical applications. Patent analysis shows a focus on its use as a scaffold for drug design, with claims encompassing various medical indications that reflect current healthcare challenges.

Future research directions for 3,4,5-trimethoxy-N-(5-{(phenylcarbamoyl)methylsulfanyl}-1,3,4-thiadiazol-2-yl)benzamide may include detailed investigations of its pharmacokinetic profile and toxicological properties, which are essential for advancing promising compounds through the drug development pipeline. Additionally, computational modeling studies could provide deeper insights into its binding modes with biological targets, addressing common queries in molecular modeling forums and research communities.

In conclusion, 392291-11-1 represents an intriguing case study in modern medicinal chemistry, combining structural complexity with therapeutic potential. Its investigation contributes to broader scientific conversations about structure-based drug design and targeted molecular therapies, topics that consistently rank high in academic search queries. As research continues to uncover the full potential of this compound, it may emerge as a valuable tool for addressing unmet medical needs through innovative pharmacological approaches.